Cas no 127108-66-1 (4-Methyl-1,2,3-thiadiazole-5-carbaldehyde)

• Product Name: 4-Methyl-1,2,3-thiadiazole-5-carbaldehyde
• CAS No: 127108-66-1
• MF: C₄H₄N₂OS
• MW: 128.152359008789
• MDL: MFCD06245124
• CID: 105657
• PubChem ID: 2771292
• Update Time: 2025-04-18

4-Methyl-1,2,3-thiadiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-5-carboxaldehyde, 4-methyl- (9CI)
• 1,2,3-Thiadiazole-5-carboxaldehyde,4-methyl-
• 4-Methyl-[1,2,3]thiadiazole-5-carbaldehyde
• 4-Methyl-1,2,3-thiadiazole-5-carbaldehyde
• 4-METHYL-1,2,3-THIADIAZOLE-5-CARBALDEHYDE 0.98
• 4-Methyl-1,2,3-thiadiazole-5-carboxaldehyde
• 4-methylthiadiazole-5-carbaldehyde
• 1,2,3-Thiadiazole-5-carboxaldehyde,4-methyl
• 5-formyl-4-methyl-1,2,3-thiadiazole
• 4-Methyl-1,2,3-thiadiazol-5-carbaldehyde
• EN300-216182
• CS-0103587
• W-205263
• AS-5524
• DTXSID30377919
• AKOS006344018
• FT-0602814
• MFCD06245124
• A889294
• CHLOROPHENOLREDSODIUMSALT
• OXDOIOYUIISYNE-UHFFFAOYSA-N
• 1,2,3-Thiadiazole-5-carboxaldehyde, 4-methyl-
• SCHEMBL2514282
• 127108-66-1
• 4-methyl-1,2,3-thiadiazole-5-carbaldehyde, AldrichCPR
• F12232

• MDL： MFCD06245124
• Inchi： 1S/C4H4N2OS/c1-3-4(2-7)8-6-5-3/h2H,1H3
• InChI Key： OXDOIOYUIISYNE-UHFFFAOYSA-N
• SMILES： S1C(C=O)=C(C)N=N1

Computed Properties

• Exact Mass: 128.00400
• Monoisotopic Mass: 128.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.373
• Boiling Point: 235.618 ℃ at 760 mmHg
• Flash Point: 96.3°C
• Refractive Index: 1.611
• PSA: 71.09000
• LogP: 0.65900

4-Methyl-1,2,3-thiadiazole-5-carbaldehyde Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes